2-(2-Dimethylaminoethoxy)chalcone citrate
2-(2-Dimethylaminoethoxy)chalcone citrate
Brand Name:
Vulcanchem
CAS No.:
103734-52-7
VCID:
VC20817280
InChI:
InChI=1S/C19H21NO2.C6H8O7/c1-20(2)14-15-22-19-11-7-6-10-17(19)18(21)13-12-16-8-4-3-5-9-16;7-2-6(4(10)11,5(12)13)1-3(8)9/h3-13H,14-15H2,1-2H3;7H,1-2H2,(H,8,9)(H,10,11)(H,12,13)/b13-12+;
SMILES:
C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-]
Molecular Formula:
C25H29NO9
Molecular Weight:
487.5 g/mol
2-(2-Dimethylaminoethoxy)chalcone citrate
CAS No.: 103734-52-7
Cat. No.: VC20817280
Molecular Formula: C25H29NO9
Molecular Weight: 487.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103734-52-7 |
|---|---|
| Molecular Formula | C25H29NO9 |
| Molecular Weight | 487.5 g/mol |
| IUPAC Name | 2-carboxy-4-hydroxy-2-(hydroxymethyl)-4-oxobutanoate;dimethyl-[2-[2-[(E)-3-phenylprop-2-enoyl]phenoxy]ethyl]azanium |
| Standard InChI | InChI=1S/C19H21NO2.C6H8O7/c1-20(2)14-15-22-19-11-7-6-10-17(19)18(21)13-12-16-8-4-3-5-9-16;7-2-6(4(10)11,5(12)13)1-3(8)9/h3-13H,14-15H2,1-2H3;7H,1-2H2,(H,8,9)(H,10,11)(H,12,13)/b13-12+; |
| Standard InChI Key | WACAMKPSCTXROY-UHFFFAOYSA-N |
| Isomeric SMILES | C[NH+](C)CCOC1=CC=CC=C1C(=O)/C=C/C2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-] |
| SMILES | C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-] |
| Canonical SMILES | C[NH+](C)CCOC1=CC=CC=C1C(=O)C=CC2=CC=CC=C2.C(C(=O)O)C(CO)(C(=O)O)C(=O)[O-] |
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